Cas no 2229273-60-1 (4-chloro-6-(dimethylamino)pyrimidin-5-ylmethanesulfonamide)

• Product Name: 4-chloro-6-(dimethylamino)pyrimidin-5-ylmethanesulfonamide
• CAS No: 2229273-60-1
• MF: C₇H₁₁ClN₄O₂S
• MW: 250.705838441849
• CID: 5778214
• PubChem ID: 165641155
• Update Time: 2025-10-30

4-chloro-6-(dimethylamino)pyrimidin-5-ylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• [4-chloro-6-(dimethylamino)pyrimidin-5-yl]methanesulfonamide
• EN300-1991333
• 2229273-60-1
• 4-chloro-6-(dimethylamino)pyrimidin-5-ylmethanesulfonamide

• Inchi： 1S/C7H11ClN4O2S/c1-12(2)7-5(3-15(9,13)14)6(8)10-4-11-7/h4H,3H2,1-2H3,(H2,9,13,14)
• InChI Key： PZNMLTOYOGJASE-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=NC=N1)N(C)C)CS(N)(=O)=O

Computed Properties

• Exact Mass: 250.0291245g/mol
• Monoisotopic Mass: 250.0291245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 97.6Ų

Additional information on 4-chloro-6-(dimethylamino)pyrimidin-5-ylmethanesulfonamide

Professional Introduction to 4-chloro-6-(dimethylamino)pyrimidin-5-ylmethanesulfonamide (CAS No. 2229273-60-1)

4-chloro-6-(dimethylamino)pyrimidin-5-ylmethanesulfonamide, identified by its CAS number 2229273-60-1, is a significant compound in the field of pharmaceutical chemistry and drug development. This pyrimidine derivative has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The compound features a chloro substituent at the 4-position and a dimethylamino group at the 6-position of the pyrimidine ring, coupled with a methanesulfonamide moiety at the 5-position. These structural elements contribute to its reactivity and make it a valuable scaffold for designing novel therapeutic agents.

The< strong>4-chloro group introduces electrophilic characteristics, facilitating nucleophilic substitution reactions that are pivotal in drug synthesis. Concurrently, the< strong>dimethylamino group enhances basicity, which can be exploited in various chemical transformations, including condensation reactions and coordination with metal ions. The< strong>methanesulfonamide functional group adds another layer of versatility, enabling further derivatization and interaction with biological targets. This combination of features makes< strong>4-chloro-6-(dimethylamino)pyrimidin-5-ylmethanesulfonamide a versatile intermediate in the synthesis of pharmacologically active compounds.

In recent years, there has been a surge in research focusing on pyrimidine derivatives due to their broad spectrum of biological activities. Pyrimidines are fundamental heterocyclic structures that mimic natural nucleobases, making them integral components of DNA and RNA. Consequently, compounds based on pyrimidine scaffolds have shown promise in targeting various diseases, including cancer, infectious diseases, and inflammatory conditions. The< strong>CAS No. 2229273-60-1 compound is no exception and has been explored in several preclinical studies for its potential therapeutic benefits.

One of the most compelling aspects of< strong>4-chloro-6-(dimethylamino)pyrimidin-5-ylmethanesulfonamide is its utility as a building block for more complex molecules. Researchers have leveraged its structural framework to develop inhibitors targeting enzymes such as kinases and phosphodiesterases, which are often dysregulated in diseases like cancer. For instance, studies have demonstrated that derivatives of this compound can modulate the activity of tyrosine kinases, which play a crucial role in cell signaling pathways associated with tumor growth and metastasis. The< strong>4-chloro and< strong>dimethylamino substituents are particularly important in these interactions, as they allow for specific binding to target proteins while minimizing off-target effects.

The< strong>methanesulfonamide moiety in< strong>4-chloro-6-(dimethylamino)pyrimidin-5-ylmethanesulfonamide also contributes to its pharmacological profile by enhancing solubility and bioavailability. This is critical for drug development, as poor solubility can significantly limit the effectiveness of a therapeutic agent. Additionally, the methanesulfonamide group can participate in hydrogen bonding interactions with biological targets, further stabilizing binding affinities. These properties have made this compound a subject of interest in structure-based drug design approaches.

In light of the latest advancements in medicinal chemistry, there has been increasing focus on developing small-molecule inhibitors that can selectively target disease-causing proteins without harming healthy cells. The< strong>CAS No. 2229273-60-1 compound aligns well with this trend due to its ability to interact selectively with specific enzymatic or protein targets. For example, researchers have investigated its potential as an inhibitor of Janus kinases (JAKs), which are implicated in autoimmune diseases such as rheumatoid arthritis and psoriasis. By modulating JAK activity, derivatives of this compound could offer a novel therapeutic strategy for these conditions.

The synthesis of< strong>4-chloro-6-(dimethylamino)pyrimidin-5-ylmethanesulfonamide involves multi-step organic transformations that highlight the compound's synthetic versatility. The chlorination step at the 4-position is typically achieved using reagents such as phosphorus oxychloride (POCl₃), while the introduction of the dimethylamino group can be accomplished via nucleophilic substitution or reductive amination techniques. The final step involves sulfonation at the 5-position using sulfur trioxide (SO₃) or other sulfonating agents. These synthetic routes underscore the compound's adaptability for further functionalization, enabling researchers to tailor its properties for specific applications.

The pharmacological evaluation of< strong>CAS No. 2229273-60-1 has revealed several promising leads that warrant further investigation. In vitro studies have shown that certain derivatives exhibit inhibitory activity against enzymes involved in cancer progression, such as cyclin-dependent kinases (CDKs). Additionally, preliminary in vivo studies suggest that these compounds can induce apoptosis in tumor cells while sparing healthy tissues. These findings highlight the potential of< strong>4-chloro-6-(dimethylamino)pyrimidin-5-ylmethanesulfonamide-based molecules as candidates for clinical development.

The growing body of evidence supporting the therapeutic potential of pyrimidine derivatives has spurred interest from both academic researchers and pharmaceutical companies. Collaborative efforts between academia and industry are increasingly focused on optimizing synthetic routes and exploring new applications for these compounds. The< strong>CAS No. 2229273-60-1 compound serves as an excellent example of how fundamental research can lead to innovative drug candidates with significant clinical implications.

In conclusion,< strong>4-chloro-6-(dimethylamino)pyrimidin-5-ylmethanesulfonamide (CAS No. 2229273-60-1) is a multifaceted compound with considerable potential in pharmaceutical research and drug development. Its unique structural features make it a valuable intermediate for synthesizing novel therapeutic agents targeting various diseases, particularly cancer and inflammatory conditions. The ongoing research into this compound underscores its importance as a scaffold for structure-based drug design and highlights its role in advancing our understanding of molecular interactions within biological systems.